1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride
Overview
Description
1-(2-Phenylethyl)-1H-pyrazol-4-amine hydrochloride (PPH) is an organic compound that is widely studied in the scientific community due to its potential applications in a variety of fields. PPH is a derivative of pyrazole, a heterocyclic organic compound with a five-membered ring structure composed of four carbon atoms and a nitrogen atom. PPH has been studied for its potential applications in drug synthesis, biochemistry, and physiological research.
Scientific Research Applications
1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been studied for its potential applications in drug synthesis, biochemistry, and physiological research. In drug synthesis, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been studied as a potential precursor to the synthesis of anti-inflammatory drugs, anticonvulsants, and anti-cancer agents. In biochemistry, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been studied as a potential inhibitor of protein tyrosine phosphatases, enzymes involved in cell signaling pathways. In physiological research, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been studied for its potential effects on the cardiovascular system, as well as its potential ability to modulate the activity of the neurotransmitter dopamine.
Mechanism of Action
The mechanism of action of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride is not yet fully understood. However, it is believed that 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride acts as an inhibitor of protein tyrosine phosphatases, enzymes involved in cell signaling pathways. Additionally, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been shown to modulate the activity of the neurotransmitter dopamine, suggesting that it may act as a dopamine agonist.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride are not yet fully understood. However, studies have shown that 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has the potential to modulate the activity of the neurotransmitter dopamine, suggesting that it may have potential applications in the treatment of neurological disorders such as Parkinson’s disease and schizophrenia. Additionally, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride has been shown to inhibit the activity of protein tyrosine phosphatases, suggesting that it may have potential applications in the treatment of cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride in laboratory experiments is its high solubility in water. This allows for easy and convenient manipulation of the compound in a variety of experiments. Additionally, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride is relatively stable and has a low toxicity, making it a safe and effective compound for laboratory use. However, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride is not soluble in organic solvents, making it difficult to use in some experiments.
Future Directions
The potential applications of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride are vast and varied. In the future, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride could be studied for its potential applications in the treatment of cancer, neurological disorders, and other diseases. Additionally, further research could be conducted to elucidate the mechanism of action of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride and to better understand its biochemical and physiological effects. Furthermore, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride could be studied for its potential applications in drug synthesis and as an inhibitor of protein tyrosine phosphatases. Finally, 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride could be studied for its potential applications in other areas of scientific research, such as biochemistry and physiology.
Synthesis Methods
The synthesis of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride is achieved through the condensation of 1-phenylethyl-4-aminopyrazole with hydrochloric acid. The reaction is carried out in a two-step process. In the first step, 1-phenylethyl-4-aminopyrazole is reacted with hydrochloric acid at room temperature, forming a hydrochloride salt of the compound. In the second step, the hydrochloride salt is heated to a temperature of approximately 150°C, resulting in the formation of 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride involves the reaction of 2-phenylethylamine with 1H-pyrazole-4-carboxylic acid, followed by reduction of the resulting imine to form the desired product. The hydrochloride salt is then formed by reaction with hydrochloric acid.", "Starting Materials": [ "2-phenylethylamine", "1H-pyrazole-4-carboxylic acid", "Sodium triacetoxyborohydride", "Hydrochloric acid", "Diethyl ether", "Methanol" ], "Reaction": [ "Step 1: 2-phenylethylamine is reacted with 1H-pyrazole-4-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form an imine intermediate.", "Step 2: The imine intermediate is reduced using sodium triacetoxyborohydride in methanol to form the desired product, 1-(2-phenylethyl)-1H-pyrazol-4-amine.", "Step 3: The product is then dissolved in diethyl ether and hydrochloric acid is added to form the hydrochloride salt of the product.", "Step 4: The hydrochloride salt is isolated by filtration and washed with diethyl ether to remove any impurities." ] } | |
CAS RN |
2758004-22-5 |
Product Name |
1-(2-phenylethyl)-1H-pyrazol-4-amine hydrochloride |
Molecular Formula |
C11H14ClN3 |
Molecular Weight |
223.7 |
Purity |
95 |
Origin of Product |
United States |
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